Ethyl 2-ethyl-5-methyltriazole-4-carboxylate
Overview
Description
Ethyl 2-ethyl-5-methyltriazole-4-carboxylate (ETMC) is an organic compound belonging to the class of triazoles. It is a white, crystalline solid that is soluble in polar solvents, such as water and alcohols. ETMC is an important intermediate in the synthesis of various compounds, including pharmaceuticals and agrochemicals. It is also used in the synthesis of polymers and other materials. In addition, ETMC is used as a catalyst in chemical reactions, as well as a stabilizer for the production of polymers.
Mechanism Of Action
The mechanism of action of Ethyl 2-ethyl-5-methyltriazole-4-carboxylate is not fully understood. However, it is believed that Ethyl 2-ethyl-5-methyltriazole-4-carboxylate acts as a Lewis acid, forming a complex with the substrate molecule. This complex then undergoes a reaction, resulting in the formation of the desired product.
Biochemical and Physiological Effects
Ethyl 2-ethyl-5-methyltriazole-4-carboxylate has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the growth of bacteria and fungi, and to inhibit the formation of biofilms. In addition, Ethyl 2-ethyl-5-methyltriazole-4-carboxylate has been shown to have antimicrobial, antioxidant, and anti-inflammatory properties.
Advantages And Limitations For Lab Experiments
Ethyl 2-ethyl-5-methyltriazole-4-carboxylate has several advantages and limitations for use in laboratory experiments. It is a relatively inexpensive reagent, and is easily accessible. In addition, Ethyl 2-ethyl-5-methyltriazole-4-carboxylate is a relatively non-toxic compound, and is not known to be carcinogenic or mutagenic. However, it is important to note that Ethyl 2-ethyl-5-methyltriazole-4-carboxylate has limited solubility in water, and is not soluble in some organic solvents. This can limit its use in some laboratory experiments.
Future Directions
There are a number of potential future directions for the use of Ethyl 2-ethyl-5-methyltriazole-4-carboxylate. It could be used as a catalyst for the synthesis of new materials, such as polymers and organometallic compounds. It could also be used in the synthesis of novel pharmaceuticals and agrochemicals. In addition, Ethyl 2-ethyl-5-methyltriazole-4-carboxylate could be used as a reagent for the functionalization of organic molecules, and as a stabilizer for the production of polymers. Finally, Ethyl 2-ethyl-5-methyltriazole-4-carboxylate could be further studied to better understand its mechanism of action, and to further explore its biochemical and physiological effects.
Scientific Research Applications
Ethyl 2-ethyl-5-methyltriazole-4-carboxylate has been used in a variety of scientific research applications. It has been used as a catalyst in the synthesis of polymers, and as a stabilizer for the production of polymers. It has also been used in the synthesis of pharmaceuticals and agrochemicals. In addition, Ethyl 2-ethyl-5-methyltriazole-4-carboxylate has been used as a catalyst for the synthesis of organometallic compounds, and as a reagent for the functionalization of organic molecules.
properties
IUPAC Name |
ethyl 2-ethyl-5-methyltriazole-4-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H13N3O2/c1-4-11-9-6(3)7(10-11)8(12)13-5-2/h4-5H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YHSXWVUOMUYADD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1N=C(C(=N1)C(=O)OCC)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H13N3O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
183.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
ethyl 2-ethyl-5-methyl-2H-1,2,3-triazole-4-carboxylate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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